Cas no 139443-62-2 (Phenol, 2-ethyl-4-fluoro-5-nitro-)

• Product Name: Phenol, 2-ethyl-4-fluoro-5-nitro-
• CAS No: 139443-62-2
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 1270196
• PubChem ID: 19940170
• Update Time: 2025-04-20

Phenol, 2-ethyl-4-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-ethyl-4-fluoro-5-nitro-
• 2-ethyl-4-fluoro-5-nitrophenol
• DB-164355
• 139443-62-2
• SCHEMBL56971

• Inchi： 1S/C8H8FNO3/c1-2-5-3-6(9)7(10(12)13)4-8(5)11/h3-4,11H,2H2,1H3
• InChI Key： NOWANUDDJCQIEU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.04884
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37